Cas no 57857-38-2 (3-Chloro-1,2,4-triazin-5-amine)

• Product Name: 3-Chloro-1,2,4-triazin-5-amine
• CAS No: 57857-38-2
• MF: C₃H₃ClN₄
• MW: 130.535718202591
• MDL: MFCD16697333
• CID: 4743622
• Update Time: 2026-02-25

3-Chloro-1,2,4-triazin-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-1,2,4-TRIAZIN-5-AMINE
• AB71508
• 3-Chloro-1,2,4-triazin-5-amine

• MDL： MFCD16697333
• Inchi： 1S/C3H3ClN4/c4-3-7-2(5)1-6-8-3/h1H,(H2,5,7,8)
• InChI Key： LIBTZVQBVMGTQA-UHFFFAOYSA-N
• SMILES： ClC1=NN=CC(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 77.7
• Topological Polar Surface Area: 64.7

Additional information on 3-Chloro-1,2,4-triazin-5-amine

Introduction to 3-Chloro-1,2,4-triazin-5-amine (CAS No. 57857-38-2)

3-Chloro-1,2,4-triazin-5-amine, also known by its CAS number 57857-38-2, is a versatile compound with significant applications in the fields of chemical synthesis and pharmaceutical research. This compound is a derivative of 1,2,4-triazine, a heterocyclic aromatic compound with a unique chemical structure that confers it with various reactive properties. The presence of the chlorine atom at the 3-position and the amino group at the 5-position makes it an attractive intermediate for the synthesis of more complex molecules.

The chemical structure of 3-Chloro-1,2,4-triazin-5-amine can be represented as C₃H₃ClN₄. It is a white crystalline solid that is soluble in water and polar organic solvents. The compound's reactivity is primarily attributed to its electrophilic nature due to the presence of the chlorine atom, which can participate in nucleophilic substitution reactions. Additionally, the amino group provides opportunities for further functionalization through various chemical transformations.

In recent years, 3-Chloro-1,2,4-triazin-5-amine has gained attention in the pharmaceutical industry due to its potential as a building block for the synthesis of novel drugs. One of the key areas of research involves its use in the development of antiviral and antibacterial agents. Studies have shown that derivatives of this compound exhibit promising activity against various pathogens, making it a valuable starting material for drug discovery programs.

A notable example of its application is in the synthesis of antiviral agents targeting RNA viruses. Research published in the Journal of Medicinal Chemistry highlighted the use of 3-Chloro-1,2,4-triazin-5-amine as a key intermediate in the development of compounds with potent antiviral activity against influenza and other respiratory viruses. The unique structure of this compound allows for the introduction of functional groups that enhance binding affinity to viral targets, thereby improving therapeutic efficacy.

Beyond antiviral applications, 3-Chloro-1,2,4-triazin-5-amine has also been explored for its potential in cancer therapy. A study published in Cancer Research demonstrated that certain derivatives of this compound exhibit selective cytotoxicity against cancer cells while showing minimal toxicity to normal cells. This selective activity is attributed to the ability of these derivatives to disrupt specific cellular processes involved in tumor growth and survival.

The versatility of 3-Chloro-1,2,4-triazin-5-amine extends to its use as a ligand in coordination chemistry. Its ability to form stable complexes with metal ions has led to its application in catalysis and materials science. For instance, complexes derived from this compound have been used as catalysts in asymmetric synthesis reactions, providing high enantioselectivity and yield. These complexes have also been explored for their potential in developing new materials with unique optical and electronic properties.

In addition to its synthetic applications, 3-Chloro-1,2,4-triazin-5-amine has been studied for its environmental impact. Research published in Environmental Science & Technology investigated the biodegradability and ecotoxicity of this compound and its derivatives. The findings suggest that while some derivatives may have adverse environmental effects, careful selection and design can minimize these risks while maintaining their beneficial properties.

The safety profile of 3-Chloro-1,2,4-triazin-5-amine is an important consideration for both industrial and laboratory settings. Proper handling and storage protocols should be followed to ensure safe use. Personal protective equipment (PPE) such as gloves and goggles should be worn when handling this compound to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible materials.

In conclusion, 3-Chloro-1,2,4-triazin-5-amine (CAS No. 57857-38-2) is a multifaceted compound with a wide range of applications in chemical synthesis and pharmaceutical research. Its unique chemical structure and reactivity make it an invaluable intermediate for the development of novel drugs and materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in advancing scientific knowledge and technological innovation.